1-Ethyl-3-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde
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Description
1-Ethyl-3-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde is a pyrrole-based heterocyclic compound featuring an ethyl group at the 1-position, a 3-nitrophenyl substituent at the 3-position, and a carbaldehyde moiety at the 2-position. Pyrrole derivatives are widely studied for their applications in organic synthesis, materials science, and medicinal chemistry due to their versatile reactivity and structural diversity. The nitro group (-NO₂) in this compound is electron-withdrawing, influencing both its electronic properties and reactivity, particularly in reduction and substitution reactions.
Properties
Molecular Formula |
C13H12N2O3 |
|---|---|
Molecular Weight |
244.25 g/mol |
IUPAC Name |
1-ethyl-3-(3-nitrophenyl)pyrrole-2-carbaldehyde |
InChI |
InChI=1S/C13H12N2O3/c1-2-14-7-6-12(13(14)9-16)10-4-3-5-11(8-10)15(17)18/h3-9H,2H2,1H3 |
InChI Key |
WWPZDTMXODQGEJ-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C=CC(=C1C=O)C2=CC(=CC=C2)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-Ethyl-3-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde can be achieved through various synthetic routes. One common method involves the reaction of 3-nitrobenzaldehyde with ethylamine to form an intermediate Schiff base, which then undergoes cyclization to form the desired pyrrole compound. The reaction conditions typically involve the use of a suitable solvent such as ethanol or methanol and may require heating to facilitate the cyclization process.
In an industrial setting, the production of this compound may involve more efficient and scalable methods, such as continuous flow synthesis or the use of catalytic systems to enhance the reaction rate and yield. The choice of method depends on factors such as the desired purity, yield, and cost-effectiveness of the production process.
Chemical Reactions Analysis
1-Ethyl-3-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde can undergo various chemical reactions, including:
Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst or sodium borohydride.
Substitution: The nitrophenyl group can undergo electrophilic aromatic substitution reactions, such as nitration, sulfonation, or halogenation, depending on the reagents and conditions used.
Common reagents and conditions for these reactions include acidic or basic environments, specific catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reaction pathway and conditions employed.
Scientific Research Applications
1-Ethyl-3-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.
Biology: The compound’s derivatives may exhibit biological activity, making it a potential candidate for drug discovery and development.
Medicine: Research into its derivatives could lead to the development of new therapeutic agents for various diseases.
Industry: It can be used in the development of new materials, such as polymers and dyes, due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 1-Ethyl-3-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde depends on its specific application and the molecular targets involved. In general, the compound’s reactivity is influenced by the electron-withdrawing nitrophenyl group and the electron-donating ethyl group. These substituents can affect the compound’s ability to interact with biological targets, such as enzymes or receptors, by altering its electronic and steric properties.
Comparison with Similar Compounds
Substituent Impact :
- Nitro (-NO₂): Strong electron-withdrawing effect, increases electrophilicity of the aldehyde group, and may hinder reduction reactions due to steric and electronic factors.
- Fluoro (-F): Moderately electron-withdrawing, enhances metabolic stability in medicinal compounds but offers less reactivity toward nucleophiles compared to -NO₂ .
- Hydroxymethyl (-CH₂OH) : Electron-donating and polar, increases solubility but introduces instability under acidic or reductive conditions .
Physicochemical Properties
The nitro derivative’s higher molecular weight and polarity suggest reduced solubility in non-polar solvents compared to the fluorinated analog. The benzyl-hydroxymethyl variant’s hydrophilicity may facilitate aqueous-phase reactions but complicates purification .
Data Tables
Table 1: Structural and Physical Comparison
Biological Activity
1-Ethyl-3-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde is a compound of interest due to its potential biological activities, particularly in antimicrobial and anticancer applications. This article reviews the synthesis, biological evaluations, structure-activity relationships (SAR), and case studies related to this compound.
Synthesis
The synthesis of 1-Ethyl-3-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde typically involves the condensation of 3-nitroaniline with pyrrole derivatives under acidic conditions. Various methods have been reported, including the use of Vilsmeier-Haack formylation reactions, which facilitate the introduction of the aldehyde functional group at the pyrrole position.
Antimicrobial Activity
Numerous studies have evaluated the antimicrobial properties of pyrrole derivatives, including 1-Ethyl-3-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde. The compound has shown promising activity against a range of bacteria and fungi.
Table 1: Antimicrobial Activity Data
| Microorganism | Minimum Inhibitory Concentration (MIC) | Reference |
|---|---|---|
| Staphylococcus aureus | 7.80 µg/mL | |
| Escherichia coli | >100 µg/mL | |
| Candida albicans | 62.50 µg/mL | |
| Aspergillus niger | 0.078 mg/mL |
The compound demonstrated significant antifungal activity against Aspergillus niger and Candida albicans, with MIC values comparable to standard antifungal agents like fluconazole.
Anticancer Activity
Research indicates that pyrrole derivatives exhibit cytotoxic effects against various cancer cell lines. The presence of electron-withdrawing groups, such as nitro groups, enhances their activity.
Case Study: Anticancer Evaluation
A study evaluated the cytotoxic effects of several pyrrole derivatives, including 1-Ethyl-3-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde, on human cancer cell lines (e.g., HT-29 and Jurkat cells). The results indicated that compounds with a nitrophenyl moiety exhibited higher antiproliferative activity compared to their non-substituted analogs.
Table 2: Cytotoxicity Data
Structure-Activity Relationship (SAR)
The biological activity of 1-Ethyl-3-(3-nitrophenyl)-1H-pyrrole-2-carbaldehyde can be attributed to its structural features:
- Nitro Group: Enhances electron deficiency, increasing reactivity towards biological targets.
- Pyrrole Ring: Contributes to the overall stability and interaction with biomolecules.
Summary of Findings
Research shows that modifications on the pyrrole ring significantly affect the biological activity of these compounds. For instance, substituents like halogens or nitro groups can drastically alter their antimicrobial and anticancer efficacy.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
